Tigemonam
Tigemonam
Tigemonam is a monobactam.
Brand Name:
Vulcanchem
CAS No.:
102507-71-1
VCID:
VC0006899
InChI:
InChI=1S/C12H15N5O9S2/c1-12(2)8(10(21)17(12)26-28(22,23)24)15-9(20)7(16-25-3-6(18)19)5-4-27-11(13)14-5/h4,8H,3H2,1-2H3,(H2,13,14)(H,15,20)(H,18,19)(H,22,23,24)/b16-7+/t8-/m1/s1
SMILES:
CC1(C(C(=O)N1OS(=O)(=O)O)NC(=O)C(=NOCC(=O)O)C2=CSC(=N2)N)C
Molecular Formula:
C12H15N5O9S2
Molecular Weight:
437.4 g/mol
Tigemonam
CAS No.: 102507-71-1
Cat. No.: VC0006899
Molecular Formula: C12H15N5O9S2
Molecular Weight: 437.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tigemonam is a monobactam. |
|---|---|
| CAS No. | 102507-71-1 |
| Molecular Formula | C12H15N5O9S2 |
| Molecular Weight | 437.4 g/mol |
| IUPAC Name | 2-[(E)-[1-(2-amino-1,3-thiazol-4-yl)-2-[[(3S)-2,2-dimethyl-4-oxo-1-sulfooxyazetidin-3-yl]amino]-2-oxoethylidene]amino]oxyacetic acid |
| Standard InChI | InChI=1S/C12H15N5O9S2/c1-12(2)8(10(21)17(12)26-28(22,23)24)15-9(20)7(16-25-3-6(18)19)5-4-27-11(13)14-5/h4,8H,3H2,1-2H3,(H2,13,14)(H,15,20)(H,18,19)(H,22,23,24)/b16-7+/t8-/m1/s1 |
| Standard InChI Key | VAMSVIZLXJOLHZ-XUNMKLQISA-N |
| Isomeric SMILES | CC1([C@@H](C(=O)N1OS(=O)(=O)O)NC(=O)/C(=N/OCC(=O)O)/C2=CSC(=N2)N)C |
| SMILES | CC1(C(C(=O)N1OS(=O)(=O)O)NC(=O)C(=NOCC(=O)O)C2=CSC(=N2)N)C |
| Canonical SMILES | CC1(C(C(=O)N1OS(=O)(=O)O)NC(=O)C(=NOCC(=O)O)C2=CSC(=N2)N)C |
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